molecular formula C19H17BrCl2N2O B8387566 5-(4-bromophenoxymethyl)-1-(2,6-dichlorophenyl)-3-isopropyl-1H-pyrazole

5-(4-bromophenoxymethyl)-1-(2,6-dichlorophenyl)-3-isopropyl-1H-pyrazole

Cat. No.: B8387566
M. Wt: 440.2 g/mol
InChI Key: IUWVFUWUKOIKMC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-(4-bromophenoxymethyl)-1-(2,6-dichlorophenyl)-3-isopropyl-1H-pyrazole is a useful research compound. Its molecular formula is C19H17BrCl2N2O and its molecular weight is 440.2 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C19H17BrCl2N2O

Molecular Weight

440.2 g/mol

IUPAC Name

5-[(4-bromophenoxy)methyl]-1-(2,6-dichlorophenyl)-3-propan-2-ylpyrazole

InChI

InChI=1S/C19H17BrCl2N2O/c1-12(2)18-10-14(11-25-15-8-6-13(20)7-9-15)24(23-18)19-16(21)4-3-5-17(19)22/h3-10,12H,11H2,1-2H3

InChI Key

IUWVFUWUKOIKMC-UHFFFAOYSA-N

Canonical SMILES

CC(C)C1=NN(C(=C1)COC2=CC=C(C=C2)Br)C3=C(C=CC=C3Cl)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

Into a 25 mL flask was added 527 mg (1.16 mmol) of 2-[5-(4-bromophenoxymethyl)-1 (2,6-dichlorophenyl)-1H-pyrazol-3-yl]-propan-2-ol, 278 μL (1.74 mmol) Triethylsilane and 2 mL of Trifluoroacetic acid. After 1 h the crude reaction was concentrated in vacuo, washed into a separatory funnel with ethyl acetate and NaHCO3. The ethyl acetate was separated, washed with brine, dried (Na2SO4), and concentrated in vacuo to afford 5-(4-bromophenoxymethyl)-1-(2,6-dichlorophenyl)-3-isopropyl-1H-pyrazole as an off white solid (450 mg, 99%); 1H NMR (400 MHz, CDCl3): δ 7.42 (m, 1H), 7.41 (s, 1H), 7.33 (m, 1H), 7.31 (d J=9.1 Hz 2H), 6.67 (d J=9.1 Hz 2H), 6.36 (s, 1H), 4.82 (s, 2H), 4.43 (q, J=7.07 Hz 2H), 1.58 (s, 6H), MS (ES): 439 [M+H]+.
Name
2-[5-(4-bromophenoxymethyl)-1 (2,6-dichlorophenyl)-1H-pyrazol-3-yl]-propan-2-ol
Quantity
527 mg
Type
reactant
Reaction Step One
Quantity
278 μL
Type
reactant
Reaction Step One
Quantity
2 mL
Type
reactant
Reaction Step One

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